Cas no 1536935-37-1 (1-(3-Bromo-5-fluorobenzyl)pyrrolidine)

• Product Name: 1-(3-Bromo-5-fluorobenzyl)pyrrolidine
• CAS No: 1536935-37-1
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 4701637
• Update Time: 2025-05-19

1-(3-Bromo-5-fluorobenzyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorobenzyl)pyrrolidine
• AM86655
• 1-[(3-bromo-5-fluorophenyl)methyl]pyrrolidine
• 1-(3-Bromo-5-fluorobenzyl)pyrrolidine

• Inchi： 1S/C11H13BrFN/c12-10-5-9(6-11(13)7-10)8-14-3-1-2-4-14/h5-7H,1-4,8H2
• InChI Key： LVBJTJSLKHQJPX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CN1CCCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Topological Polar Surface Area: 3.2

Additional information on 1-(3-Bromo-5-fluorobenzyl)pyrrolidine

Introduction to 1-(3-Bromo-5-fluorobenzyl)pyrrolidine (CAS No. 1536935-37-1)

1-(3-Bromo-5-fluorobenzyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1536935-37-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of 1-(3-Bromo-5-fluorobenzyl)pyrrolidine, particularly the presence of a bromo substituent at the 3-position and a fluorine atom at the 5-position of the benzyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 1-(3-Bromo-5-fluorobenzyl)pyrrolidine involves multi-step organic transformations that highlight the precision and expertise required in modern pharmaceutical chemistry. The introduction of the bromo and fluorine substituents is critical, as these elements enhance the compound's interaction with biological targets, thereby influencing its pharmacological profile. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for such derivatives, facilitating their exploration in preclinical and clinical studies.

In the context of contemporary pharmaceutical research, 1-(3-Bromo-5-fluorobenzyl)pyrrolidine has been investigated for its potential role in addressing various therapeutic challenges. Pyrrolidine derivatives are known for their versatility, often exhibiting properties that make them suitable candidates for drug discovery. The bromo and fluorine functionalities, in particular, have been shown to modulate the electronic properties of the molecule, thereby affecting its binding affinity to biological receptors. This has led to interest in exploring its applications in areas such as central nervous system disorders, inflammatory diseases, and oncology.

One of the most compelling aspects of 1-(3-Bromo-5-fluorobenzyl)pyrrolidine is its utility as a building block for more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds with enhanced efficacy and reduced toxicity. For instance, modifications at the pyrrolidine ring or the benzyl side chain can lead to significant changes in pharmacokinetic and pharmacodynamic properties. Such structural diversification is a cornerstone of modern drug design, where subtle alterations can yield compounds with markedly different therapeutic profiles.

The biological activity of 1-(3-Bromo-5-fluorobenzyl)pyrrolidine has been preliminarily assessed through various in vitro assays. These studies have revealed promising interactions with specific enzymes and receptors, suggesting potential therapeutic benefits. However, further investigation is necessary to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists are essential in this regard, as they can provide complementary expertise to unravel the complex interactions between this compound and biological systems.

Recent publications have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of fluorine atoms in molecules like 1-(3-Bromo-5-fluorobenzyl)pyrrolidine can significantly influence their metabolic stability, lipophilicity, and binding affinity. These attributes are crucial for optimizing drug candidates for clinical use. The bromo substituent also plays a role in modulating reactivity, allowing for further functionalization through cross-coupling reactions or other synthetic strategies.

The development of high-throughput screening (HTS) technologies has accelerated the process of identifying promising drug candidates like 1-(3-Bromo-5-fluorobenzyl)pyrrolidine. These platforms enable rapid evaluation of large libraries of compounds for specific biological activities, thereby streamlining the drug discovery pipeline. As HTS capabilities continue to evolve, researchers can more efficiently explore the therapeutic potential of diverse chemical scaffolds, including pyrrolidine derivatives.

Another area of interest is the use of computational methods to predict and optimize the properties of 1-(3-Bromo-5-fluorobenzyl)pyrrolidine. Molecular modeling techniques can provide insights into its binding mode with biological targets, helping to guide synthetic modifications. Additionally, computational approaches can aid in assessing factors such as ADME (Absorption, Distribution, Metabolism, Excretion) properties, which are critical for determining a compound's suitability for clinical development.

The future prospects for 1-(3-Bromo-5-fluorobenzyl)pyrrolidine are promising, given its unique structural features and potential applications. As research progresses, it is likely that new synthetic routes will be developed to improve its accessibility and scalability. Furthermore, collaborations between academia and industry will be crucial in translating laboratory findings into tangible therapeutic outcomes.

In conclusion,1-(3-Bromo-5-fluorobenzyl)pyrrolidine (CAS No. 1536935-37-1) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and functional diversity make it a valuable candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.